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Compound of Interest

Compound Name: 5-Amino-2-methylindole

Cat. No.: B160300

An In-depth Technical Guide to 5-Amino-2-methylindole: Core Properties and Structure

Introduction

5-Amino-2-methylindole is a versatile heterocyclic aromatic compound that serves as a
crucial building block in the realms of medicinal chemistry, pharmaceutical development, and
materials science.[1] Its unique structure, featuring a reactive amino group on the indole
scaffold, makes it an ideal starting material for the synthesis of a wide array of complex
molecules with diverse biological activities.[1] This technical guide provides a comprehensive
overview of the fundamental properties, structure, and applications of 5-Amino-2-
methylindole, tailored for researchers, scientists, and professionals in drug development.

Core Properties and Structure

The foundational characteristics of 5-Amino-2-methylindole are summarized in the table
below, providing a quick reference for its physical and chemical properties.
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Property Value Citation(s)

Molecular Formula CoH1oN2 [1112][3]

Molecular Weight 146.19 g/mol [11[2][3]
Red to dark blue to black or

Appearance brown crystalline [11[2]
powder/chunks

Melting Point 153-157 °C [2][4]

Boiling Point 357.3 °C at 760 mmHg [2]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [5]
Acetate, DMSO, Acetone

IUPAC Name 2-methyl-1H-indol-5-amine [2][3]

CAS Number 7570-49-2 [1][2]13]

SMILES CC1=CC2=C(N1)C=CC(=C2)N [2][5]

Purity Typically 297-98% (GC) [1][2][6]

Chemical Structure

The chemical structure of 5-Amino-2-methylindole consists of a bicyclic structure, composed

of a benzene ring fused to a pyrrole ring, with a methyl group at position 2 and an amino group

at position 5.

Caption: Chemical structure of 5-Amino-2-methylindole.

Experimental Protocols: Synthesis

The synthesis of 5-Amino-2-methylindole and its derivatives can be achieved through various

methods, with the Fischer indole synthesis and its modifications being a common approach. A

generalized experimental protocol based on the principles of indolization is outlined below. One

method involves the indolization of ethyl levulinate p-acetaminophenylhydrazone to obtain

indole compounds with an amino group.[7]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.chemimpex.com/products/43001
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylindole
https://www.chemimpex.com/products/43001
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylindole
https://www.chemimpex.com/products/43001
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9132489.htm
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://www.biocrick.com/5-Amino-2-methylindole-BCC8731.html
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylindole
https://www.chemimpex.com/products/43001
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methylindole
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://www.biocrick.com/5-Amino-2-methylindole-BCC8731.html
https://www.chemimpex.com/products/43001
https://www.bocsci.com/product/5-amino-2-methylindole-cas-7570-49-2-76561.html
https://www.labcompare.com/25581-Laboratory-Chemicals/17563493-Alfa-Aesar-5-Amino-2-methylindole-97/
https://www.benchchem.com/product/b160300?utm_src=pdf-body
https://www.benchchem.com/product/b160300?utm_src=pdf-body
https://www.benchchem.com/product/b160300?utm_src=pdf-body
https://www.researchgate.net/publication/257822891_Synthesis_of_N-Substituted_Derivatives_of_5-Amino-2-methyl-1H-indol-3-ylacetic_Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow

Start with p-substituted aniline derivative

React with an a-keto acid or ester
(e.g., ethyl levulinate)

'

Formation of phenylhydrazone intermediate

'

Indolization via acid catalysis
(e.g., H2S04, acetic acid)

'

Hydrolysis of protecting groups (if any)

'

Purification
(e.g., column chromatography)

Obtain 5-Amino-2-methylindole

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5-Amino-2-methylindole.

Detailed Methodology (lllustrative Example):

+ Hydrazone Formation: A p-substituted aniline derivative is reacted with an appropriate
ketone or keto-ester, such as ethyl levulinate, in a suitable solvent like ethanol. The reaction
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mixture is typically stirred at room temperature or slightly elevated temperatures to form the
corresponding phenylhydrazone.

 Indolization: The formed phenylhydrazone is then subjected to cyclization, which is the core
of the indole synthesis. This is often achieved by heating the hydrazone in the presence of
an acid catalyst. A mixture of sulfuric acid and acetic acid or hydrobromic acid can be used
for this purpose.[8]

» Work-up and Purification: After the reaction is complete, the mixture is cooled and
neutralized. The crude product is then extracted using an organic solvent. Purification is
typically performed by column chromatography on silica gel to yield the pure 5-substituted
indole derivative.[9]

Applications and Biological Significance

5-Amino-2-methylindole is a valuable precursor in the synthesis of a multitude of biologically
active compounds.[1] Its derivatives have shown promise in various therapeutic areas.

Key Application Areas:

5-Amino-2-methylindole

Organic Synthesis
(development of complex organic molecules)

Pharmaceutical Development Fluorescent Probes
(e.g., targeting neurological disorders) (for bioimaging)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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